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Compound of Interest

Compound Name: 2-bromooctanoyl Chloride

CAS No.: 42768-44-5

Cat. No.: B8699516

Get Quote

2-Bromooctanoyl chloride is a bifunctional organic compound of significant interest to

researchers and drug development professionals. Its structure incorporates a reactive acyl

chloride and an alpha-bromo substituent, making it a versatile intermediate for introducing the

2-bromooctanoyl moiety into various molecular scaffolds. The acyl chloride group serves as a

potent electrophile for acylation reactions, while the bromine atom provides a secondary

reaction site for nucleophilic substitution, enabling the construction of complex molecular

architectures.[1] Given its high reactivity, a thorough understanding of its chemical properties

and associated hazards is paramount for its safe application in any laboratory setting.

This guide synthesizes critical safety information from closely related bromo-acyl chlorides to

provide a robust operational framework for researchers. The causality behind each safety

recommendation is explained to foster a culture of intrinsic safety and scientific integrity.

Chemical Identity and Physicochemical Properties
The fundamental properties of 2-bromooctanoyl chloride are summarized below. While

comprehensive experimental data is not fully available, these computed and inferred properties

provide a reliable basis for handling and storage protocols.
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Structural Analysis of Reactivity
The hazardous nature of 2-bromooctanoyl chloride is a direct consequence of its molecular

structure. The presence of two key functional groups dictates its reactivity profile.

Caption: Reactive centers of 2-bromooctanoyl chloride.

Section 2: Comprehensive Hazard Assessment
Based on extensive data from analogous bromo-acyl and simple acyl chlorides, 2-
bromooctanoyl chloride is classified as a hazardous chemical. It is corrosive, flammable, and

reacts violently with water.[6][7][8]

GHS Hazard Classification (Inferred)
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Note: This classification is inferred from structurally similar compounds like 2-bromobutyryl

chloride and 4-bromobutyryl chloride.[7][8]

Mechanistic Basis of Hazards
Corrosivity and Water Reactivity: The primary hazard stems from the acyl chloride functional

group. This group is highly susceptible to nucleophilic attack by water. This hydrolysis reaction

is typically violent and exothermic, producing corrosive hydrochloric acid (HCl) gas and 2-

bromooctanoic acid.[9] The liberation of HCl is responsible for the severe skin burns, eye

damage, and respiratory irritation observed.[4][10]
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Caption: Hydrolysis pathway leading to corrosive byproducts.

Section 3: Protocols for Safe Handling and Use
A multi-layered approach encompassing engineering controls, personal protective equipment,

and meticulous experimental technique is required.

Engineering Controls & Work Environment
Chemical Fume Hood: All manipulations of 2-bromooctanoyl chloride must be performed

inside a certified chemical fume hood to prevent inhalation of vapors and corrosive HCl gas.

[3]
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Emergency Equipment: An operational safety shower and eyewash station must be located

in immediate proximity to the workstation.[7]

Inert Atmosphere: Due to its moisture sensitivity, handling and storage under an inert

atmosphere (e.g., nitrogen or argon) is strongly recommended to maintain chemical integrity

and prevent hazardous reactions.[10][11]

Personal Protective Equipment (PPE)
A robust PPE ensemble is mandatory to prevent contact with this corrosive material.
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Standard Operating Procedure (SOP) for Handling
This workflow is designed to minimize exposure and prevent accidental releases.
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Caption: Step-by-step safe handling workflow.

Section 4: Storage and Incompatibility
Proper storage is critical to maintaining the stability of 2-bromooctanoyl chloride and

preventing hazardous incidents.

Storage Conditions: Store in a tightly sealed, corrosive-resistant container in a cool, dry, and

well-ventilated area designated for flammable and corrosive materials.[12][13] The storage

area should be kept away from heat, sparks, and open flames.[11]

Incompatible Materials: Keep strictly segregated from:

Water and moisture[10]

Strong bases (e.g., hydroxides, amines)[4][11]

Strong oxidizing agents[4][7]

Alcohols

Section 5: Emergency Response and First Aid
Immediate and appropriate action is critical in the event of any exposure or spill.

Emergency Response Logic
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Caption: Decision-making guide for emergency situations.

Detailed First-Aid Measures
After Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6]

If breathing is difficult or stops, provide artificial respiration. Seek immediate medical

attention.[13][14]

After Skin Contact: Immediately take off all contaminated clothing.[6] Rinse the affected skin

area with copious amounts of water for at least 15 minutes.[4] Seek immediate medical

attention.[13]

After Eye Contact: Immediately rinse cautiously with water for at least 15 minutes, holding

the eyelids open.[7] Remove contact lenses, if present and easy to do. Continue rinsing.[4]

Seek immediate medical attention.[14]

After Ingestion: Do NOT induce vomiting.[4][15] Rinse the mouth with water. If the person is

conscious, give them water to drink. Never give anything by mouth to an unconscious

person.[16] Ingestion can cause severe swelling and damage to delicate tissues, with a

danger of perforation.[7][16]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[8]

Unsuitable Media: Do NOT use a solid water stream, as it can scatter the material and will

react violently, spreading the fire and releasing corrosive gases.[5][15]

Specific Hazards: Containers may explode when heated.[7] Hazardous combustion products

include carbon monoxide, carbon dioxide, hydrogen halides, and hydrogen chloride gas.[7]

Section 6: Toxicological Profile (Inferred)
While specific toxicological studies on 2-bromooctanoyl chloride are not available, the data

from analogous compounds indicate severe local effects upon contact. Any systemic effects

are likely due to its hydrolysis products.[9]

Acute Effects: The substance is corrosive and causes severe burns to any tissue it contacts.

[4] It is a lachrymator, meaning it will cause tearing upon exposure of vapors to the eyes.[4]

[12] Inhalation may cause respiratory irritation, and ingestion can lead to perforation of the

stomach or esophagus.[16]

Chronic Effects: Data on long-term exposure is not available. The toxicological properties

have not been fully investigated.[7][16]

Section 7: Disposal Considerations
2-Bromooctanoyl chloride and any materials contaminated with it must be disposed of as

hazardous waste.

Procedure: Do not flush into surface water or the sanitary sewer system.[7] Collect waste in

suitable, closed containers.[15] Disposal must be handled by a licensed professional waste

disposal service and be in accordance with all federal, state, and local regulations.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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